Cas no 2092461-67-9 (1-(1-cyclopropylazetidin-2-yl)ethan-1-one)

• Product Name: 1-(1-cyclopropylazetidin-2-yl)ethan-1-one
• CAS No: 2092461-67-9
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5248132
• Update Time: 2025-06-15

1-(1-cyclopropylazetidin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1-cyclopropyl-2-azetidinyl)-
• 1-(1-cyclopropylazetidin-2-yl)ethan-1-one

• Inchi： 1S/C8H13NO/c1-6(10)8-4-5-9(8)7-2-3-7/h7-8H,2-5H2,1H3
• InChI Key： PVAJASQNSGKEJN-UHFFFAOYSA-N
• SMILES： C(=O)(C1CCN1C1CC1)C

Additional information on 1-(1-cyclopropylazetidin-2-yl)ethan-1-one

Comprehensive Overview of 1-(1-cyclopropylazetidin-2-yl)ethan-1-one (CAS No. 2092461-67-9): Properties, Applications, and Research Insights

1-(1-cyclopropylazetidin-2-yl)ethan-1-one (CAS No. 2092461-67-9) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This ketone derivative, featuring a cyclopropylazetidine backbone, is increasingly studied for its potential as a building block in drug discovery and material science. Its molecular framework combines the rigidity of a cyclopropyl ring with the flexibility of an azetidine moiety, offering intriguing stereochemical properties.

Recent trends in AI-driven drug discovery and fragment-based drug design have highlighted the importance of such structurally diverse compounds. Researchers are actively exploring 1-(1-cyclopropylazetidin-2-yl)ethan-1-one as a potential precursor for bioactive molecules, particularly in targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors. The compound's three-dimensional complexity makes it valuable for addressing challenging biological targets, a key focus in modern medicinal chemistry.

The synthesis of CAS 2092461-67-9 typically involves multi-step organic transformations, with emphasis on stereoselective synthesis to control the spatial arrangement of its functional groups. Advanced techniques like flow chemistry and microwave-assisted synthesis are being investigated to improve yields and purity. Analytical characterization often employs LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, crucial for verifying the compound's structural integrity.

From a green chemistry perspective, there's growing interest in developing sustainable synthetic routes for 1-(1-cyclopropylazetidin-2-yl)ethan-1-one. Researchers are exploring catalytic methods and biocatalytic approaches to reduce environmental impact, aligning with the pharmaceutical industry's push toward sustainable manufacturing. This focus responds to increasing searches for "eco-friendly synthesis of heterocyclic compounds" and "green chemistry in drug development".

In material science applications, the cyclopropylazetidine core of CAS 2092461-67-9 shows promise for developing novel polymeric materials with unique thermal and mechanical properties. The compound's ability to introduce both steric constraints and polarity makes it interesting for designing advanced functional materials, particularly in electronic applications and coatings technology.

Safety and handling studies of 1-(1-cyclopropylazetidin-2-yl)ethan-1-one emphasize standard laboratory precautions for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Storage typically requires anhydrous conditions at controlled temperatures to maintain stability.

The commercial availability of CAS 2092461-67-9 through specialty chemical suppliers has facilitated broader research applications. Current market trends show increasing demand for such high-value building blocks, driven by pharmaceutical companies' needs for diverse chemical space in their screening libraries. This aligns with frequent search queries about "source specialty heterocyclic compounds" and "pharmaceutical intermediates suppliers".

Future research directions for 1-(1-cyclopropylazetidin-2-yl)ethan-1-one may explore its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's structural features could be valuable for designing E3 ligase binders, a hot topic in current drug discovery research. Additionally, computational studies using AI-based molecular modeling may further elucidate its conformational preferences and interaction profiles.

For researchers considering working with CAS 2092461-67-9, thorough literature review of recent publications in organic synthesis and medicinal chemistry journals is recommended. The compound's growing importance is reflected in increasing patent activity and scientific publications, particularly in contexts of privileged structures for drug design and molecular complexity generation.